molecular formula C3H7ClO B1652635 1-Chloroethylmethyl ether CAS No. 1538-87-0

1-Chloroethylmethyl ether

Cat. No. B1652635
CAS RN: 1538-87-0
M. Wt: 94.54 g/mol
InChI Key: QWELSYQNDFTISP-UHFFFAOYSA-N
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Description

1-Chloroethylmethyl ether is a compound with the formula C3H7ClO . It is a colorless liquid and is a chloroalkyl ether . It is used as an alkylating agent .


Synthesis Analysis

In organic synthesis, 1-Chloroethylmethyl ether is used for introducing the methoxymethyl ether (MOM) protecting group . A simple and rapid procedure for the synthesis of Chloromethyl Methyl Ether and other Chloro Alkyl Ethers has been reported . Zinc (II) salts catalyze the reaction between acetals and acid halides to provide haloalkyl ethers in near-quantitative yield .


Molecular Structure Analysis

The molecular formula of 1-Chloroethylmethyl ether is C3H7ClO . The molecular weight is 94.54 g/mol . The InChIKey is QWELSYQNDFTISP-UHFFFAOYSA-N .


Chemical Reactions Analysis

Ethers, including 1-Chloroethylmethyl ether, are known to be unreactive towards most reagents which makes them excellent reaction solvents . The most common reaction of ethers is cleavage of the C–O bond by using strong acids . During acidic cleavage, the ether oxygen is protonated to form a good leaving group which can be eliminated as part of an SN2, SN1, or E1 reaction mechanism .


Physical And Chemical Properties Analysis

Ethers, including 1-Chloroethylmethyl ether, have nearly the same geometry as water . The C - O bonds in ether are polar and thus ethers have a net dipole moment . Ethers containing up to 3 carbon atoms are soluble in water, due to their hydrogen bond formation with water molecules .

Safety and Hazards

1-Chloroethylmethyl ether is highly flammable and causes serious eye irritation . It is harmful if swallowed, in contact with skin, or if inhaled . It is also suspected of causing cancer .

properties

IUPAC Name

1-chloro-1-methoxyethane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3H7ClO/c1-3(4)5-2/h3H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QWELSYQNDFTISP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(OC)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C3H7ClO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80934819
Record name 1-Chloro-1-methoxyethane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80934819
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

94.54 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Chloroethylmethyl ether

CAS RN

1538-87-0
Record name 1-Chloroethylmethyl ether
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001538870
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 1-Chloro-1-methoxyethane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80934819
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-chloro-1-methoxyethane
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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